Cas no 35443-84-6 ( )

  structure
  structure
Product Name: 
CAS No:35443-84-6
MF:C11H6F6O
MW:268.155164241791
CID:920314
PubChem ID:293478
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4,4,4-trifluoro-1-phenyl-3-(trifluoromethyl)but-2-en-1-one
    • 35443-84-6
    • DTXSID20303686
    • 2-Buten-1-one, 4,4,4-trifluoro-1-phenyl-3-(trifluoromethyl)-
    • NSC-160094
    • NSC160094
    •  
    • Inchi: 1S/C11H6F6O/c12-10(13,14)9(11(15,16)17)6-8(18)7-4-2-1-3-5-7/h1-6H
    • InChI Key: PSUZJKQVOACZJD-UHFFFAOYSA-N
    • SMILES: FC(/C(/C(F)(F)F)=C\C(C1C=CC=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 268.03228
  • Monoisotopic Mass: 268.03228378g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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